5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol

• Molecular Formula: C9H21NO2
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 5-[2-methoxyethyl(methyl)amino]pentan-2-ol
• InChI: InChI=1S/C9H21NO2/c1-9(11)5-4-6-10(2)7-8-12-3/h9,11H,4-8H2,1-3H3
• InChI Key: WXWYCOIZGPHXTC-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCN(C)CCOC)O

Description

5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol is a chemical compound with the molecular formula C9H21NO2 and a molecular weight of 175.27 g/mol . It is characterized by the presence of a methoxyethyl group, a methylamino group, and a pentanol backbone. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol typically involves the reaction of 2-methoxyethylamine with 2-pentanone under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, followed by purification steps to isolate the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form secondary amines or alcohols.

Substitution: The methoxyethyl and methylamino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol is utilized in various scientific research fields, including:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications and as a building block for drug development.

Industry: Used in the production of specialty chemicals and as a precursor for other compounds.

Mechanism of Action

The mechanism of action of 5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 5-[(2-Hydroxyethyl)(methyl)amino]pentan-2-ol
• 5-[(2-Ethoxyethyl)(methyl)amino]pentan-2-ol
• 5-[(2-Propoxyethyl)(methyl)amino]pentan-2-ol

Uniqueness

5-[(2-Methoxyethyl)(methyl)amino]pentan-2-ol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, solubility, and biological activity, making it valuable for specific research and industrial applications .